Cas no 923702-77-6 (3-methyl-2-{(3-methylphenyl)methylsulfanyl}-3H,4H-thieno3,2-dpyrimidin-4-one)

• Product Name: 3-methyl-2-{(3-methylphenyl)methylsulfanyl}-3H,4H-thieno3,2-dpyrimidin-4-one
• CAS No: 923702-77-6
• MF: C₁₅H₁₄N₂OS₂
• MW: 302.414460659027
• CID: 5331694
• Update Time: 2025-05-23

3-methyl-2-{(3-methylphenyl)methylsulfanyl}-3H,4H-thieno3,2-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-[(3-methylbenzyl)sulfanyl]thieno[3,2-d]pyrimidin-4(3H)-one
• 3-methyl-2-{[(3-methylphenyl)methyl]sulfanyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one
• STL125705
• Z194578112
• 3-methyl-2-((3-methylbenzyl)thio)thieno[3,2-d]pyrimidin-4(3H)-one
• 3-methyl-2-[(3-methylphenyl)methylsulfanyl]thieno[3,2-d]pyrimidin-4-one
• 3-methyl-2-{(3-methylphenyl)methylsulfanyl}-3H,4H-thieno3,2-dpyrimidin-4-one

• Inchi： 1S/C15H14N2OS2/c1-10-4-3-5-11(8-10)9-20-15-16-12-6-7-19-13(12)14(18)17(15)2/h3-8H,9H2,1-2H3
• InChI Key： OVKXALTVTYYLBX-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C)C=1)C1=NC2C=CSC=2C(N1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 413
• XLogP3: 3.7
• Topological Polar Surface Area: 86.2

Additional information on 3-methyl-2-{(3-methylphenyl)methylsulfanyl}-3H,4H-thieno3,2-dpyrimidin-4-one

3-Methyl-2-{(3-Methylphenyl)Methylsulfanyl}-3H,4H-Thieno[3,2-d]Pyrimidin-4-One (CAS No. 923702-77-6): A Comprehensive Overview

3-Methyl-2-{(3-methylphenyl)methylsulfanyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 923702-77-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This thienopyrimidinone derivative features a unique molecular structure combining a thiophene ring fused with a pyrimidinone core, modified with a 3-methylphenyl methylsulfanyl substituent. Its structural complexity makes it particularly interesting for drug discovery applications, especially in targeting kinase enzymes and modulating cellular signaling pathways.

The compound's molecular formula C16H16N2OS2 and molecular weight of 316.44 g/mol position it as a mid-sized organic molecule with optimal properties for medicinal chemistry applications. Researchers have focused on this sulfur-containing heterocycle due to its potential as a privileged scaffold in drug design, particularly for developing small molecule inhibitors. The presence of both thiophene and pyrimidinone moieties contributes to its ability to participate in diverse molecular interactions, including hydrogen bonding and π-π stacking, which are crucial for biological activity.

Recent studies highlight the growing importance of thieno[3,2-d]pyrimidin-4-one derivatives in addressing current healthcare challenges. With increasing interest in targeted cancer therapies and personalized medicine, compounds like 3-methyl-2-{(3-methylphenyl)methylsulfanyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one are being investigated for their potential to inhibit specific protein kinases involved in tumor growth. The methylsulfanyl group at position 2 and the 3-methylphenyl substitution appear to play critical roles in determining the compound's selectivity and potency against various biological targets.

Beyond pharmaceutical applications, this compound has shown promise in materials science, particularly in the development of organic semiconductors and photovoltaic materials. The thienopyrimidinone core contributes to electron delocalization, making derivatives potentially useful in organic electronic devices. Researchers are exploring how modifications to the methylphenyl methylsulfanyl group might tune the compound's optical and electronic properties for specific technological applications.

The synthesis of 3-methyl-2-{(3-methylphenyl)methylsulfanyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one typically involves multi-step organic transformations, with careful control of reaction conditions to ensure high purity. Current synthetic methodologies emphasize atom economy and green chemistry principles, reflecting the growing demand for sustainable chemical processes in both academic and industrial settings. Analytical characterization typically employs HPLC, NMR spectroscopy, and mass spectrometry to verify structural integrity and purity.

In the context of drug discovery trends, this compound represents part of a broader shift toward fragment-based drug design and structure-activity relationship studies. The thieno[3,2-d]pyrimidin-4-one scaffold serves as an excellent platform for medicinal chemistry optimization, allowing researchers to systematically explore how various substituents affect biological activity. This approach aligns with current efforts to develop more selective therapeutic agents with reduced off-target effects.

The commercial availability of 3-methyl-2-{(3-methylphenyl)methylsulfanyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 923702-77-6) through specialty chemical suppliers has facilitated its adoption in research programs worldwide. However, scientists emphasize the importance of proper compound storage conditions (typically under inert atmosphere at low temperatures) to maintain stability, given the compound's sulfur-containing functional groups. The development of robust analytical methods for quality control remains an active area of investigation.

Looking forward, the scientific community anticipates expanded applications for thienopyrimidinone derivatives like this compound, particularly in addressing emerging challenges in antimicrobial resistance and neurodegenerative diseases. The compound's versatility as a chemical building block continues to inspire innovative research across multiple disciplines, from medicinal chemistry to materials engineering. As synthetic methods improve and biological screening becomes more sophisticated, 3-methyl-2-{(3-methylphenyl)methylsulfanyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one will likely play an increasingly important role in scientific advancements.